3-hydroxy-5-methyl-1-[3-(2-methylphenoxy)propyl]-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 3-hydroxy-5-methyl-1-[3-(2-methylphenoxy)propyl]-3-(2-oxopropyl)indol-2-one
• InChI: InChI=1S/C22H25NO4/c1-15-9-10-19-18(13-15)22(26,14-17(3)24)21(25)23(19)11-6-12-27-20-8-5-4-7-16(20)2/h4-5,7-10,13,26H,6,11-12,14H2,1-3H3
• InChI Key: ITRKEHYYBFTBDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C2(CC(=O)C)O)CCCOC3=CC=CC=C3C
• Molecular Formula: C22H25NO4
• Molecular Weight: 367.4 g/mol

Description

3-hydroxy-5-methyl-1-[3-(2-methylphenoxy)propyl]-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C22H25NO4 and its molecular weight is 367.4g/mol. The purity is usually 95%.
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Scientific Research Applications

Natural Chalcones and Related Compounds

Chalcones, which share a similarity in structure due to the presence of phenolic rings and functionalities akin to the specified compound, are noted for their wide range of biological activities. They are found in seeds, fruit skins, bark, and flowers of most edible plants. These compounds exhibit a spectrum of biological activities, including antimicrobial, anti-inflammatory, and potential anti-cancer properties, making them subjects of interest for pharmaceutical development (Zhai, Sun, & Sang, 2022).

Polyphenols in Recovery and Performance

Polyphenols, structurally related to the specified compound through their phenolic groups, are investigated for their roles in enhancing exercise performance and recovery. Their antioxidant and anti-inflammatory properties are of particular interest in sports medicine for improving athlete recovery times and performance (Bowtell & Kelly, 2019).

Pharmacological Properties of Indoles and Derivatives

Compounds within the indole class, which share a core structural motif with the compound of interest, are explored for their diverse pharmacological properties, including hepatic protection and antioxidant activities. These studies indicate the potential use of indole derivatives in treating liver diseases, showcasing their importance in medicinal chemistry (Wang et al., 2016).

Environmental Impact of Phenolic Compounds

Research on the environmental behavior of phenolic compounds, including their fate, transport, and biodegradation in water bodies, underscores the ecological significance of such compounds. This research is crucial for assessing the environmental impact and designing strategies for the removal or reduction of potentially harmful phenolic compounds from the environment (Haman et al., 2015).

Synthetic and Chemical Studies

Studies on the synthesis of complex organic molecules, including indoles and coumarins, reveal the importance of these compounds in organic chemistry and pharmaceutical development. The ability to synthesize such compounds efficiently opens up possibilities for creating new drugs and exploring their biological activities (Fatykhov et al., 2020).